Cas no 2701-50-0 (6-Deschloro Cyproterone Acetate)

6-Deschloro Cyproterone Acetate Properties

Names and Identifiers

• 17-Hydroxy-1a,2a-methylenepregna-4,6-diene-3,20-dione acetate
• 6-Deschloro Cyproterone Acetate
• 1-CHLOROMETHYL-6-CHLORO-6-DEHYDRO-17A-ACETOXY PROGESTERONE
• 17-Hydroxy-1α,2α-methylenepregna-4,6-diene-3,20-dione acetate
• 3'H-Cyclopropa[1,2]pregna-1,4,6-triene-3,20-dione,1b,2b-dihydro-17-hydroxy-, acetate (8CI)
• Pregna-4,6-diene-3,20-dione, 17-hydroxy-1a,2a-methylene-, acetate (6CI,7CI)
• Cyclopropa[1,2]cyclopenta[a]phenanthrene,3'H-cyclopropa[1,2]pregna-1,4,6-triene-3,20-dione deriv.
• 3'H-Cyclopropa[1,2]pregna-1,4,6-triene-3,20-dione,17-(acetyloxy)-1,2-dihydro-, (1b,2b)- (9CI)
• (2aR,3aS,3bS,3cS,5aS,6R,8aS,8bR)-6-acetyl-3b,5a-Dimethyl-2-oxo-2,2a,3,3a,3b,3c,4,5,5a,6,7,8,8a,8b-tetradecahydrocyclopenta[a]cyclopropa[g]phenanthren-6-yl acetate
• AKOS025285998
• 2701-50-0
• 6-Deschloro-cyproterone acetate
• (1beta,2beta)-17-(Acetyloxy)-1,2-dihydro-3'H-cyclopropa[1,2]pregna-1,4,6-triene-3,20-dione
• 17alpha-acetoxy-1alpha,2alpha-methylene-4,6-pregnadiene-3,20-dione
• 17-Hydroxy-1alpha,2alpha-methylenepregna-4,6-diene-3,20-dione acetate
• Pregna-4,6-diene-3,20-dione, 17-hydroxy-1
• CYPROTERONE ACETATE IMPURITY A [EP IMPURITY]
• DTXSID201129275
• SCHEMBL9168274
• ARUYPSAYKHCXNE-UQNNAPNASA-N
• 3'H-Cyclopropa[1,2]pregna-1,4,6-triene-3,20-dione, 17-(acetyloxy)-1,2-dihydro-, (1beta,2beta)-
• 689QR3QTC2
• A-methylene-, acetate
• BCP08488
• 3,20-dioxo-1beta,2beta-dihydro-3'H-cyclopropa[1,2]pregna-1,4,6-trien-17-yl acetate
• A,2
• 3'H-Cyclopropa[1,2]pregna-1,4,6-triene-3,20-dione, 17-(acetyloxy)-1,2-dihydro-, (1ss,2ss)-; 3'H-Cyclopropa[1,2]pregna-1,4,6-triene-3,20-dione, 1ss,2ss-dihydro-17-hydroxy-, acetate (8CI); Pregna-4,6-diene-3,20-dione, 17-hydroxy-1a,2a-methylene-, acetate (6CI,7
• (1I(2),2I(2))-17-(Acetyloxy)-1,2-dihydro-3a(2)H-cyclopropa[1,2]pregna-1,4,6-triene-3,20-dione
• +Expand

• MDL： MFCD01735918
• InChIKey： ARUYPSAYKHCXNE-SIDARDQASA-N
• Inchi： 1S/C24H30O4/c1-13(25)24(28-14(2)26)10-8-18-16-6-5-15-11-21(27)17-12-20(17)23(15,4)19(16)7-9-22(18,24)3/h5-6,11,16-20H,7-10,12H2,1-4H3/t16-,17+,18-,19-,20-,22-,23-,24-/m0/s1
• SMILES： CC(=O)[C@]1(CCC2C3C=CC4=CC(=O)[C@@H]5C[C@@H]5[C@]4(C)C3CC[C@@]21C)OC(=O)C

Computed Properties

• Exact Mass: 382.21400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 382.21440943g/mol
• Heavy Atom Count: 28
• Complexity: 853
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.3
• Topological Polar Surface Area: 60.4Ų

Experimental Properties

• LogP: 4.04110
• PSA: 60.44000
• Refractive Index: 1.576
• Boiling Point: 518.4 °C at 760 mmHg
• Melting Point: 280-281 ºC
• Vapor Pressure: 0.0±1.4 mmHg at 25°C
• Flash Point: 224.7 °C
• Color/Form: Powder
• Density: 1.21